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Compound of Interest

Compound Name: Hydroxylammonium sulfate

Cat. No.: B152606

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical characteristics of
hydroxylammonium sulfate ((NHsOH)2SOa), specifically its appearance and odor. The
information is supplemented with a summary of its key physicochemical properties and
standard protocols for its identification and characterization.

Physical Appearance

Hydroxylammonium sulfate is a white, crystalline solid[1][2]. It can appear as colorless
crystals or as a fine white powder[2][3]. The compound is also described as being slightly
hygroscopic, meaning it has a tendency to absorb moisture from the air[3][4]. Due to its solid
nature, it serves as an easily handled and more stable alternative to its parent compound,
hydroxylamine, which is a volatile liquid[2][3].

Odor Profile

Hydroxylammonium sulfate is consistently reported to be an odorless compound[1][5][6][7]-.
This lack of odor is a key identifying physical characteristic.

Summary of Physicochemical Properties

For ease of reference, the key quantitative and qualitative physical properties of
hydroxylammonium sulfate are summarized in the table below.
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Value

Citations

Chemical Formula

(NH30H)2S04 or HsN206S

[1]3]

White to colorless crystalline

Appearance _ _ [11[2][3]
solid or fine powder

Odor Odorless [11I5161[7]

Molar Mass 164.14 g/mol [11[3]

_ _ Decomposes at ~120 °C (248

Melting Point [11[21[3][4]
°F) to 170 °C (338 °F)

Density 1.88 g/cm3 [11[3]

Solubility in Water

58.7 g/100 mL (at 20 °C)

[1]3]

Hygroscopicity

Slightly hygroscopic

[3]4]

Experimental Protocols for Characterization

The determination of physical appearance and odor, while seemingly straightforward, follows

standardized laboratory protocols to ensure accuracy and safety.

4.1 Organoleptic Analysis

Organoleptic analysis involves the use of sensory organs to evaluate the properties of a

substance.

» Objective: To determine the physical state, color, and odor of a sample of

hydroxylammonium sulfate.

o Materials:

o Sample of hydroxylammonium sulfate

o Spatula

o White weighing paper or watch glass
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o Fume hood

Procedure for Appearance:

1. Place a small, representative amount of the substance onto a clean, white weighing paper
or watch glass for color neutrality.

2. Observe the sample under adequate lighting against the white background.
3. Record the physical state (e.g., crystalline, powder) and color (e.g., white, colorless).

4. Note any other characteristics, such as the presence of visible impurities or hygroscopic
nature (clumping).

Procedure for Odor:
1. Place a small amount of the substance on a watch glass within a fume hood.
2. Hold the container several inches away from the nose.

3. Gently waft the vapors toward the nose with your hand. This is the standard "wafting"
technique to prevent inhalation of a concentrated amount of the substance.

4. Record the perceived odor or lack thereof. For hydroxylammonium sulfate, an
"odorless" result is expected.

4.2 Instrumental Confirmation

While organoleptic analysis identifies the apparent properties, instrumental methods are
required to confirm the chemical identity and purity of the substance, thereby validating that the
observed properties are correct for hydroxylammonium sulfate.

o X-ray Diffraction (XRD): This technique is used to determine the crystalline structure of the
solid, which can be compared against known standards for hydroxylammonium sulfate to
confirm its identity.

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis identifies the functional
groups present in the molecule by measuring the absorption of infrared radiation. The
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resulting spectrum provides a molecular "fingerprint” that can be matched to a reference
spectrum of pure hydroxylammonium sulfate.

Visualization of Characterization Workflow

The logical flow for the physical and chemical confirmation of a hydroxylammonium sulfate
sample is depicted below. This workflow ensures that sensory observations are backed by
analytical data for unambiguous identification.
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Caption: Workflow for the Physical Characterization of Hydroxylammonium Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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